Cas no 694463-31-5 (4-(2-methoxyphenyl)oxane-4-carbonitrile)

• Product Name: 4-(2-methoxyphenyl)oxane-4-carbonitrile
• CAS No: 694463-31-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD03901177
• CID: 3061448
• PubChem ID: 2196212
• Update Time: 2025-05-21

4-(2-methoxyphenyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHOXYPHENYL)TETRAHYDROPYRAN-4-CARBONITRILE
• 4-(2-methoxyphenyl)oxane-4-carbonitrile
• 694463-31-5
• AKOS005618970
• STK777076
• HMS1591M04
• CS-0313157
• SR-01000268262-1
• 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile
• SR-01000268262
• MFCD03901177
• KS-7551
• AS-871/42319996
• F2189-1008

• MDL： MFCD03901177
• Inchi： 1S/C13H15NO2/c1-15-12-5-3-2-4-11(12)13(10-14)6-8-16-9-7-13/h2-5H,6-9H2,1H3
• InChI Key： ATFAPVCEVDLATK-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3Ų

Additional information on 4-(2-methoxyphenyl)oxane-4-carbonitrile

Introduction to 4-(2-methoxyphenyl)oxane-4-carbonitrile (CAS No. 694463-31-5)

4-(2-methoxyphenyl)oxane-4-carbonitrile, with the CAS number 694463-31-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a methoxyphenyl group with an oxane ring and a cyano group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-(2-methoxyphenyl)oxane-4-carbonitrile is C₁₃H₁₃NO₂. Its molecular weight is approximately 219.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and cyclization steps. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical research.

In recent years, the study of 4-(2-methoxyphenyl)oxane-4-carbonitrile has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-methoxyphenyl)oxane-4-carbonitrile demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-(2-methoxyphenyl)oxane-4-carbonitrile has also shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry investigated the compound's effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The results indicated that 4-(2-methoxyphenyl)oxane-4-carbonitrile induced apoptosis and inhibited cell proliferation, highlighting its potential as an anticancer agent.

The mechanism of action of 4-(2-methoxyphenyl)oxane-4-carbonitrile is not yet fully understood, but preliminary studies suggest that it may interact with specific cellular targets involved in inflammation and cancer pathways. For example, it has been hypothesized that the compound may modulate the activity of key enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are known to play crucial roles in inflammatory responses. Additionally, the cyano group in the molecule may contribute to its ability to interact with protein targets involved in cell signaling pathways.

The solubility and stability of 4-(2-methoxyphenyl)oxane-4-carbonitrile are important considerations for its practical applications. The compound is generally soluble in organic solvents such as DMSO (dimethyl sulfoxide) and ethanol but has limited solubility in water. This property can impact its bioavailability and delivery methods, necessitating careful formulation strategies to optimize its therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 4-(2-methoxyphenyl)oxane-4-carbonitrile exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are required to fully assess its safety profile before advancing to clinical trials. These studies will also help to identify any potential side effects or interactions with other drugs.

The future research directions for 4-(2-methoxyphenyl)oxane-4-carbonitrile include optimizing its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are underway to develop novel delivery systems that can improve its bioavailability and reduce potential side effects. These advancements could pave the way for the development of new therapeutic agents based on this promising compound.

In conclusion, 4-(2-methoxyphenyl)oxane-4-carbonitrile (CAS No. 694463-31-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases, particularly those involving inflammation and cancer.